Cas no 84890-62-0 (2-(benzylthio)pyrimidine-4,6-diamine)

• Product Name: 2-(benzylthio)pyrimidine-4,6-diamine
• CAS No: 84890-62-0
• MF: C₁₁H₁₂N₄S
• MW: 232.304780006409
• MDL: MFCD00449213
• CID: 2139860
• PubChem ID: 675042
• Update Time: 2025-04-21

2-(benzylthio)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 2-(benzylthio)pyrimidine-4,6-diamine
• 2-(Benzylthio)-4,6-pyrimidinediamine
• TimTec1_003646
• BRD-K53376995-001-08-5
• AKOS000565701
• SDCCGMLS-0008548.P002
• MFCD00449213
• CHEMBL1331555
• CS-0161433
• 4,6-diamino-2-(benzylthio) pyrimidine
• DB-312789
• CBDivE_007639
• 84890-62-0
• SCHEMBL10882423
• BS-17643
• 2-benzylsulfanylpyrimidine-4,6-diamine
• 2-(phenylmethylthio)pyrimidine-4,6-diamine
• SMR000069149
• HMS2399N20
• HMS1544F16
• BRD-K53376995-001-01-0
• MLS000060921

• MDL： MFCD00449213
• Inchi： 1S/C11H12N4S/c12-9-6-10(13)15-11(14-9)16-7-8-4-2-1-3-5-8/h1-6H,7H2,(H4,12,13,14,15)
• InChI Key： DAZJCNWHHPUGCC-UHFFFAOYSA-N
• SMILES： S(C1N=C(C=C(N)N=1)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.07826757g/mol
• Monoisotopic Mass: 232.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers